(2E)-2-cyano-3-(2,4-dimethoxyphenyl)-N-(pyridin-2-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(2,4-dimethoxyphenyl)-N-pyridin-2-ylprop-2-enamide
• InChI: InChI=1S/C17H15N3O3/c1-22-14-7-6-12(15(10-14)23-2)9-13(11-18)17(21)20-16-5-3-4-8-19-16/h3-10H,1-2H3,(H,19,20,21)/b13-9+
• InChI Key: QCWJJKLMAHPQJC-UKTHLTGXSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=N2)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=N2)OC
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol
• CAS No.: 1327169-48-1

Description

(2E)-2-cyano-3-(2,4-dimethoxyphenyl)-N-(pyridin-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C17H15N3O3 and its molecular weight is 309.325. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

One prominent application of compounds similar to "(2E)-2-cyano-3-(2,4-dimethoxyphenyl)-N-(pyridin-2-yl)prop-2-enamide" involves the synthesis of heterocyclic compounds. For example, the synthesis of pyridine and pyrazole derivatives has been explored through reactions involving enaminones and enaminonitriles, showcasing the potential of these compounds in constructing complex heterocyclic structures with significant biological and pharmacological activities (Ali et al., 2017).

Material Science and Polymer Research

Another application area is in material science, where such compounds are used in the development of new polyamides and polyimides. These materials have applications in creating high-performance plastics, fibers, and films due to their excellent thermal stability and mechanical properties. For instance, new aromatic polyamides and polyimides have been synthesized using diamines derived from compounds with similar structures, indicating their utility in producing materials with desirable thermal and mechanical properties (Wang et al., 2006).

Anticancer and Antioxidant Agent Synthesis

Compounds of this nature are also investigated for their potential in medical applications, particularly in synthesizing new anticancer and antioxidant agents. The structural motifs present in "this compound" are conducive to forming compounds with significant bioactivity. Research has shown the synthesis of new heterocycles with trimethoxyphenyl scaffolds, demonstrating promising anticancer activities, highlighting the potential of such compounds in drug discovery (Kantevari et al., 2011).